5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole

• CAS No.: 178978-90-0
• Molecular Formula: C14H16Cl2N2S
• Molecular Weight: 315.3 g/mol
• IUPAC Name: 5-(3,5-dichlorophenyl)sulfanyl-1,2-dimethyl-4-propan-2-ylimidazole
• InChI: InChI=1S/C14H16Cl2N2S/c1-8(2)13-14(18(4)9(3)17-13)19-12-6-10(15)5-11(16)7-12/h5-8H,1-4H3
• InChI Key: RFRFFCISKHQSNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1C)SC2=CC(=CC(=C2)Cl)Cl)C(C)C

Description

5-(3,5-Dichlorophenylthio)-4-isopropyl-1,2-dimethyl-1H-imidazole is a useful research compound. Its molecular formula is C14H16Cl2N2S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In dry N,N-dimethylformamide (8 ml) was dissolved 400 mg (1.3 mmol) of 5-(3,5-dichlorophenylthio)-4-isopropyl-2-methyl-1H-imidazole (5a), followed by addition of 80 mg (2.0 mmol) of sodium hydride under ice-cooling. After 5 minutes, 245 mg (1.73 mmol) of methyl iodide was added. After 30 minutes, the reaction mixture was poured in ice-water and extracted with diethyl ether. The extract was washed with water, dried over sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (ethyl acetate:n-hexane=1:2) and recrystallized from n-hexane to provide 313 mg (yield 75%) of 5-(3,5-dichlorophenylthio)-1,2-dimethyl-4-isopropyl-1H-imidazole (Compound I-1). mp 95 to 96° C.